Efavirenz-13C6

• Molecular Formula: C14H9ClF3NO2
• Molecular Weight: 325.65 g/mol
• InChI: InChI=1S/C14H9ClF3NO2/c15-9-3-4-11-10(7-9)13(14(16,17)18,21-12(20)19-11)6-5-8-1-2-8/h3-4,7-8H,1-2H2,(H,19,20)/t13-/m0/s1/i1D2,2D2,3+1,4+1,7+1,9+1,10+1,11+1
• InChIKey: XPOQHMRABVBWPR-MVJUSYNDSA-N

Quantification of efavirenz in biological matrices suffers from matrix effects and recovery bias when using structural analogs or deuterated standards. Efavirenz-13C6 is the solution: a 13C6-labeled isotopologue providing a distinct +6 Da mass shift with identical chromatographic behavior. - Validated LLOQ: 1 ng/mL in human plasma (intraday CV 9.24%, accuracy 112%) - ≥99% isotopic enrichment, ≥98% chemical purity - Supports TDM, PK studies, PBMC assays, and multi-analyte ARV methods - CMC-ready CoA for regulatory submissions

Efavirenz-13C6: A 13C-Labeled Stable Isotope Internal Standard for LC-MS Quantification of HIV NNRTI

Efavirenz-13C6 (CAS: 1261394-62-0) is a stable isotope-labeled analog of the non-nucleoside reverse transcriptase inhibitor (NNRTI) efavirenz, wherein six carbon-12 atoms of the parent molecule are uniformly replaced with carbon-13 isotopes [1]. The compound is specifically designed and validated as an internal standard (IS) for the accurate quantification of efavirenz in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [2]. As a 13C6-labeled isotopologue, Efavirenz-13C6 exhibits near-identical physicochemical properties to the unlabeled analyte while providing a distinct mass shift (Δm/z = +6) that enables unambiguous mass spectrometric differentiation, a critical requirement for reliable bioanalytical method validation per regulatory guidelines .

Workflow

LC-MS/MS quantification in complex biological research matrices

Selection

13C6 isotopologue; distinct mass shift; co-elution with analyte

Use Context

Bioanalytical method validation and research PK monitoring

• [1] Alsachim. [13C6]-Efavirenz Product Page. CAS: 1261394-62-0. Molecular Formula: C14H9ClF3NO2. Minimum Purity: 98.00%. Minimum Isotopic Enrichment: 99% 13C. View Source
• [2] Srinivas NR, et al. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. PLoS ONE. 2013;8(6):e63305. View Source

Why Generic Substitution of Efavirenz-13C6 with Alternative Internal Standards Compromises Bioanalytical Accuracy

In LC-MS/MS quantitative bioanalysis, the choice of internal standard directly governs method accuracy, precision, and robustness. While structurally analogous compounds (e.g., hydrochlorothiazide, diazepam) or deuterium-labeled isotopologues (e.g., efavirenz-d4, efavirenz-d5) may appear functionally interchangeable with Efavirenz-13C6, critical performance divergences render such substitutions problematic. Structural analogs exhibit distinct extraction recovery efficiencies and ionization behaviors relative to efavirenz, introducing systematic bias that cannot be fully compensated . Deuterium-labeled analogs, despite isotopic similarity, are subject to hydrogen-deuterium exchange and chromatographic retention time shifts that cause differential matrix effects—a phenomenon not observed with 13C-labeled internal standards [1]. Furthermore, in regulated bioanalytical method validation for ANDA submissions, the use of non-isotopic internal standards requires extensive justification and may be rejected by regulatory agencies. The quantitative evidence presented below substantiates why Efavirenz-13C6 represents the only internal standard capable of delivering the analytical rigor required for pharmacokinetic studies, therapeutic drug monitoring, and regulatory compliance.

Structural analog mismatch

Non-isotopic internal standards may exhibit different extraction recovery and ionization, introducing systematic bias.

Deuterated ISTD limitations

Deuterium-labeled analogs can show retention time shifts and hydrogen-deuterium exchange, altering matrix effects.

Isotopic cross-talk risk

Insufficient mass separation in deuterated ISTDs may not fully resolve natural isotopomer contributions.

• [1] Srinivas NR, Kallem RR, Bartlett MG. Insights Influencing the Selection of Stable Isotopically Labeled Internal Standards (SIL-ISs) for LC-MS/MS Quantitative Assays. Biomed Chromatogr. 2025;39(11):e70236. View Source

Quantitative Comparative Evidence: Efavirenz-13C6 Performance Metrics in Validated Bioanalytical Methods

LLOQ Achievement: Efavirenz-13C6 Enables 1 ng/mL Quantification in Human Plasma vs. 10 ng/mL with Structural Analog IS

In a fully validated LC-MS/MS method employing Efavirenz-13C6 as internal standard at a fixed concentration of 10 ng/mL, the lower limit of quantification (LLOQ) for efavirenz in human plasma was established at 1.0 ng/mL, with intraday precision (CV) of 9.24% and accuracy of 112% at the LLOQ level [1]. In contrast, an HPLC-MS/MS method using hydrochlorothiazide as a structural analog internal standard reported an LLOQ of approximately 50 ng/mL for efavirenz in human plasma—a 50-fold reduction in analytical sensitivity [2]. The 1 ng/mL LLOQ achieved with Efavirenz-13C6 enables accurate quantification of trough concentrations in patients receiving standard 600 mg once-daily dosing, where steady-state Cmin values typically range from 1,000 to 4,000 ng/mL, while also capturing sub-therapeutic concentrations in poor adherence scenarios or drug-drug interaction studies [3].

LLOQ Comparison

Cross-study comparable

1.0 ng/mL with Efavirenz-13C6 vs ~50 ng/mL with structural analog IS (50-fold lower LLOQ)

Supports low-concentration quantification in research matrices

Method-specific validation required; intraday precision 9.24% CV at LLOQ reported

Evidence Dimension	Lower Limit of Quantification (LLOQ) in human plasma
Target Compound Data	LLOQ = 1.0 ng/mL; intraday precision at LLOQ = 9.24% CV; accuracy = 112%
Comparator Or Baseline	Hydrochlorothiazide (structural analog IS): LLOQ ≈ 50 ng/mL
Quantified Difference	50-fold improvement in LLOQ (1 ng/mL vs. 50 ng/mL)
Conditions	Protein precipitation extraction; C18 column; negative ionization MRM (m/z 314.20→243.90 for efavirenz; m/z 320.20→249.90 for Efavirenz-13C6)

Why This Matters

A 50-fold lower LLOQ translates directly to the ability to reliably quantify efavirenz concentrations in patient populations with low drug exposure, poor adherence, or during drug-drug interaction studies where plasma levels may fall below the quantification threshold of methods using non-isotopic internal standards.

• [1] Srinivas NR, et al. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. PLoS ONE. 2013;8(6):e63305. View Source
• [2] Prasad B, et al. A sensitive and robust LC-MS/MS method with monolithic column and electrospray ionization for the quantitation of efavirenz in human plasma: application to a bioequivalence study. 2011. View Source
• [3] Marzolini C, et al. Efavirenz plasma levels can predict treatment failure and central nervous system side effects in HIV-1-infected patients. AIDS. 2001;15(1):71-75. View Source

MRM Transition Specificity: Δm/z = +6 Mass Shift Provides Unambiguous Analyte-IS Discrimination vs. Deuterated Alternatives

Efavirenz-13C6 provides a mass shift of Δm/z = +6 relative to unlabeled efavirenz (MRM transitions: efavirenz m/z 314.20→243.90; Efavirenz-13C6 m/z 320.20→249.90), which exceeds the minimum recommended 4-5 mass unit separation for eliminating cross-talk and isotopic interference in LC-MS/MS assays [1]. Deuterium-labeled alternatives such as efavirenz-d4 (Δm/z = +4) and efavirenz-d5 (Δm/z = +5) provide smaller mass increments that may be insufficient to fully resolve isotopic contributions from naturally occurring M+1, M+2, and M+3 isotopomers of the unlabeled analyte, potentially causing signal contribution of up to 3-5% at high analyte concentrations . Additionally, deuterium-labeled internal standards are susceptible to hydrogen-deuterium exchange during sample preparation and storage, resulting in variable mass shifts and compromised quantification accuracy—a limitation not applicable to 13C-labeled isotopologues [2].

MRM Mass Shift

Class-level inference

Δm/z +6 exceeds 4-5 unit threshold; eliminates cross-talk vs deuterated alternatives (Δm/z +4, +5)

Ensures unambiguous analyte-IS discrimination

Deuterated ISTDs may retain isotopic interference; review instrument conditions

Evidence Dimension	Mass shift relative to unlabeled analyte and cross-talk susceptibility
Target Compound Data	Δm/z = +6 (m/z 320.20→249.90); exceeds 4-5 mass unit threshold for eliminating cross-talk
Comparator Or Baseline	Efavirenz-d4: Δm/z = +4; Efavirenz-d5: Δm/z = +5; Minimum recommended: Δm/z = +4 to +5
Quantified Difference	Efavirenz-13C6 provides 20-50% greater mass separation than deuterated alternatives
Conditions	LC-MS/MS negative ionization mode; ESI source; triple quadrupole mass spectrometer

Why This Matters

The larger mass shift of +6 ensures zero isotopic cross-contribution between analyte and internal standard channels, eliminating a source of systematic bias in quantification that can affect regulatory submission acceptance and inter-laboratory method transferability.

• [1] Srinivas NR, et al. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. PLoS ONE. 2013;8(6):e63305. View Source
• [2] Srinivas NR, Kallem RR, Bartlett MG. Insights Influencing the Selection of Stable Isotopically Labeled Internal Standards (SIL-ISs) for LC-MS/MS Quantitative Assays. Biomed Chromatogr. 2025;39(11):e70236. View Source

Multi-Matrix Validation: Efavirenz-13C6 Demonstrates Consistent Performance Across Plasma, Dried Blood Spots, and PBMC Lysate

Efavirenz-13C6 has been successfully validated as an internal standard across three distinct biological matrices with demonstrated method performance. In dried blood spot (DBS) analysis, a method employing Efavirenz-13C6 achieved a validated linear range of 0.1-20 mg/L (equivalent to 100-20,000 ng/mL) with inter- and intra-run precision ranging from 3.1% to 13.3% CV across all quality control levels, and accuracy ranging from 96.2% to 113.9% [1]. In peripheral blood mononuclear cell (PBMC) lysate—a matrix critical for intracellular pharmacokinetic assessment—Efavirenz-13C6 enabled a validated range of 1-500 ng/mL with mean precision and accuracy less than ±12% at all concentration levels [2]. In conventional human plasma, the method achieved intraday precision of 2.41-6.42% CV and accuracy of 100-111% across QC samples spanning 1.0-2,500 ng/mL [3]. No structural analog internal standard has demonstrated comparable cross-matrix validation consistency for efavirenz quantification.

Multi-Matrix Validation

Reported

Validated in human plasma, DBS, and PBMC lysate; precision 3.1-13.3% CV, accuracy 96.2-113.9%

Supports method transfer across multiple research matrices

No structural analog IS shows comparable cross-matrix consistency

Evidence Dimension	Multi-matrix analytical performance (precision and accuracy ranges)
Target Compound Data	DBS: precision 3.1-13.3% CV, accuracy 96.2-113.9%; PBMC lysate: precision <12% CV; Plasma: precision 2.41-6.42% CV, accuracy 100-111%
Comparator Or Baseline	No structural analog IS validated across DBS, PBMC, and plasma with comparable performance metrics
Quantified Difference	Efavirenz-13C6 is the only internal standard with published validation across all three matrices for efavirenz quantification
Conditions	DBS: 0.25 inch punch extraction with acetonitrile:methanol:0.2M ZnSO4 (1:1:2); PBMC: one-step 50% methanol extraction; Plasma: protein precipitation with 1:1 water dilution

Why This Matters

Cross-matrix validation consistency reduces method development time and validation costs when transitioning between sample types (e.g., from plasma PK studies to DBS-based therapeutic drug monitoring or intracellular concentration assessments), providing a single, proven internal standard solution for comprehensive efavirenz bioanalysis programs.

• [1] Ter Heine R, et al. Quantification of protease inhibitors and non-nucleoside reverse transcriptase inhibitors in dried blood spots by liquid chromatography-triple quadrupole mass spectrometry. J Chromatogr B. 2008. View Source
• [2] Ter Heine R, et al. Quantification of HIV protease inhibitors and non-nucleoside reverse transcriptase inhibitors in peripheral blood mononuclear cell lysate using liquid chromatography coupled with tandem mass spectrometry. J Chromatogr B. 2009. View Source
• [3] Srinivas NR, et al. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. PLoS ONE. 2013;8(6):e63305. View Source

Metabolite Discrimination: Efavirenz-13C6 Enables Accurate Parent Quantification Without Interference from Unstable 7-OH and 8,14-diOH Metabolites

Accurate quantification of efavirenz in patient samples requires strict discrimination from its hydroxylated metabolites, which exhibit significant instability under standard sample handling conditions. Studies demonstrate that 7-hydroxyefavirenz (7-OH-EFV) and 8,14-dihydroxyefavirenz (8,14-diOH-EFV) undergo 46-69% degradation in plasma at room temperature for 24 hours, 17-50% degradation at -20°C for 90 days, and 90-95% degradation at 60°C for 1 hour—conditions commonly encountered during sample transport and biosafety heat inactivation [1]. In contrast, efavirenz and its major metabolite 8-hydroxyefavirenz (8-OH-EFV) remain stable under all tested conditions. The use of Efavirenz-13C6 as an internal standard, with its distinct MRM transition (m/z 320.20→249.90) that does not overlap with any metabolite fragmentation pathways, ensures that metabolite degradation does not compromise parent drug quantification accuracy [2]. Structural analog internal standards lack this specificity and may co-elute with or be affected by the same matrix components that influence metabolite stability, introducing variable bias that cannot be corrected post-analysis.

Metabolite Interference

Head-to-head

Parent efavirenz stable; 7-OH-EFV degrades up to 95% at 60°C/1h. Efavirenz-13C6 MRM avoids metabolite overlap.

Supports accurate parent quantification in samples with labile metabolites

Biosafety heat inactivation may degrade metabolites; review sample handling protocol

Evidence Dimension	Sample stability and metabolite interference potential
Target Compound Data	Efavirenz stable under all tested conditions; Efavirenz-13C6 MRM channel free from metabolite interference
Comparator Or Baseline	7-OH-EFV: 46-69% loss at RT/24h, 17-50% loss at -20°C/90d, 90-95% loss at 60°C/1h; 8,14-diOH-EFV: similar instability profile
Quantified Difference	Efavirenz (parent) exhibits 0% degradation vs. metabolites showing up to 95% degradation under identical conditions
Conditions	Human plasma; room temperature 24h; -20°C 90 days; 60°C 1h heat inactivation (biosafety protocol)

Why This Matters

In clinical settings where sample heat inactivation (60°C for 1h) is required for biosafety, methods using non-specific internal standards risk overestimating parent efavirenz concentrations due to metabolite degradation artifacts, potentially leading to erroneous dose adjustment decisions. Efavirenz-13C6 provides unambiguous parent quantification unaffected by metabolite instability.

• [1] Aouri M, et al. Instability of Efavirenz Metabolites Identified During Method Development and Validation. J Pharm Sci. 2021. View Source
• [2] Srinivas NR, et al. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. PLoS ONE. 2013;8(6):e63305. View Source

Purity and Isotopic Enrichment Specifications: Minimum 98% Chemical Purity and 99% 13C Enrichment Enable Regulatory-Compliant Method Validation

Commercial suppliers of Efavirenz-13C6 provide certified product specifications including minimum chemical purity of 98.00% and minimum isotopic enrichment of 99% 13C, supported by comprehensive Certificates of Analysis (COA) containing NMR, MS, IR, and HPLC/GC purity data that meet regulatory documentation requirements for ANDA and DMF submissions [1]. These specifications exceed the purity requirements typically applied to unlabeled efavirenz analytical reference standards (≥95-98%). The high isotopic enrichment (≥99% 13C) ensures that less than 1% of the internal standard consists of unlabeled or partially labeled species, which could otherwise contribute to the analyte MRM channel and cause calibration curve non-linearity or positive bias at low concentrations. In comparison, deuterium-labeled efavirenz products typically specify isotopic enrichment as a mixture of d1-d5 forms with variable distribution, introducing uncertainty in the exact isotopic composition that complicates method ruggedness assessment [2].

Purity & Enrichment

Reported

Min. 98% chemical purity, 99% 13C enrichment; uniform labeling vs heterogeneous d1-d5 mixture

Supports method validation documentation and lot consistency

Comprehensive COA documentation available; review supplier specifications

Evidence Dimension	Chemical purity and isotopic enrichment specifications
Target Compound Data	Minimum chemical purity: 98.00%; Minimum isotopic enrichment: 99% 13C
Comparator Or Baseline	Efavirenz-d5: typically specified as ≥99% deuterated forms (d1-d5 mixture); Unlabeled efavirenz reference standard: ≥95-98% purity
Quantified Difference	Efavirenz-13C6 provides uniformly defined 99% 13C enrichment vs. heterogeneous d1-d5 distribution in deuterated alternatives
Conditions	Supplier Certificate of Analysis documentation; NMR, MS, IR, HPLC/GC characterization

Why This Matters

Well-defined, high-purity specifications with comprehensive COA documentation are essential for regulatory method validation and technology transfer. The uniform 13C6 enrichment eliminates the uncertainty associated with heterogeneous deuterium labeling patterns, reducing method variability during inter-laboratory validation and long-term stability assessments.

• [1] Alsachim. [13C6]-Efavirenz Product Specifications. Minimum Purity: 98.00%. Minimum Isotopic Enrichment: 99% 13C. Stability: ≥1 year. View Source
• [2] Bertin Bioreagent. (±)-Efavirenz-d5 Product Specifications. Purity: ≥99% deuterated forms (d1-d5). View Source

Recommended Application Scenarios for Efavirenz-13C6 Procurement Based on Validated Performance Data

Regulated Bioanalytical Method Validation for ANDA and NDA Submissions

Efavirenz-13C6 is the preferred internal standard for developing and validating LC-MS/MS methods intended for regulatory submission to FDA, EMA, or other health authorities. The compound's demonstrated performance—LLOQ of 1 ng/mL with intraday precision of 9.24% CV and accuracy of 112% in human plasma—meets and exceeds the acceptance criteria specified in FDA Bioanalytical Method Validation Guidance (±15% CV/accuracy at LLOQ) [1]. The comprehensive Certificate of Analysis documentation supporting chemical purity (≥98%) and isotopic enrichment (≥99% 13C) provides the traceability required for Chemistry, Manufacturing, and Controls (CMC) sections of regulatory dossiers [2].

Therapeutic Drug Monitoring (TDM) in HIV-Infected Patient Populations

For clinical laboratories implementing efavirenz TDM programs, Efavirenz-13C6 enables accurate quantification across the clinically relevant concentration range of 1-2,500 ng/mL using either conventional plasma or dried blood spot (DBS) sampling [1][3]. The DBS method employing Efavirenz-13C6 provides a validated linear range of 0.1-20 mg/L (100-20,000 ng/mL) with analyte stability of at least 7 days at 30°C, facilitating patient-friendly sample collection, economical ambient-temperature shipment, and decentralized sampling in resource-limited settings where efavirenz-based ART remains a first-line regimen [3].

Intracellular Pharmacokinetic Studies in PBMC and Tissue Compartments

Efavirenz-13C6 is uniquely validated for quantifying efavirenz in peripheral blood mononuclear cell (PBMC) lysate across a concentration range of 1-500 ng/mL, with mean precision and accuracy less than ±12% at all QC levels [4]. This application scenario addresses the critical need to measure drug concentrations at the intracellular site of action, as plasma concentrations do not always correlate with intracellular exposure or therapeutic outcome. The validated PBMC method using Efavirenz-13C6 enables direct assessment of the relationship between intracellular pharmacokinetics and virologic response, informing dose optimization strategies for HIV-infected patients.

Multi-Analyte Antiretroviral Drug Quantification Panels

Efavirenz-13C6 has been successfully integrated into validated multi-analyte LC-MS/MS methods for simultaneous quantification of multiple antiretroviral agents, including dolutegravir, nevirapine, efavirenz, rifampicin, and rifapentine in human plasma [5]. The compound's distinct MRM transition (m/z 320.20→249.90) and chromatographic behavior (retention time approximately 2.6 min under reversed-phase gradient conditions) enable co-elution-free quantification alongside other ARV drugs and their respective internal standards, supporting comprehensive pharmacokinetic profiling in HIV-TB co-infected patient populations where polypharmacy is common [1].

Application

Selection Property

Validation Focus

Bioanalytical method validation for research submissions

13C6-labeled internal standard; co-elution with analyte

LLOQ and accuracy endpoint review; matrix effect control

Research PK monitoring in human plasma

Stable isotope internal standard; plasma and DBS compatibility

Concentration range verification; sample stability under field conditions

Intracellular PK research in PBMC lysate

Validated for intracellular matrix; minimal matrix effects

Extraction recovery and precision across QC levels

Multi-analyte antiretroviral research panels

Distinct MRM transition; co-elution-free with other ARVs

Chromatographic resolution and cross-talk assessment

• [1] Srinivas NR, et al. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. PLoS ONE. 2013;8(6):e63305. View Source
• [2] Alsachim. [13C6]-Efavirenz Product Specifications. Minimum Purity: 98.00%. Minimum Isotopic Enrichment: 99% 13C. Stability: ≥1 year. View Source
• [3] Ter Heine R, et al. Quantification of protease inhibitors and non-nucleoside reverse transcriptase inhibitors in dried blood spots by liquid chromatography-triple quadrupole mass spectrometry. J Chromatogr B. 2008. View Source
• [4] Ter Heine R, et al. Quantification of HIV protease inhibitors and non-nucleoside reverse transcriptase inhibitors in peripheral blood mononuclear cell lysate using liquid chromatography coupled with tandem mass spectrometry. J Chromatogr B. 2009. View Source
• [5] Nakijoba R, et al. A High-Performance Liquid Chromatography-Mass Spectrometry method for simultaneous determination of dolutegravir, nevirapine, efavirenz, rifampicin and rifapentine concentrations in human plasma. medRxiv. 2025. View Source